Cas no 2164-08-1 (lenacil)

• Product Name: lenacil
• CAS No: 2164-08-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD00055395
• CID: 42555
• PubChem ID: 329753651
• Update Time: 2025-04-18

lenacil Chemical and Physical Properties

Names and Identifiers

• lenacil
• 3-cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4-(3H,5H)-dione
• 3-cycolhexyl-1,5,6,7-treahydrocyclo-pentapyrimidine-2,4(3H)-dione
• LENACIL ANALYTICAL STANDARD
• 3-cyclohexyl-1,5,6,7-tetrahydrocyclopentapyrimidine-2,4(3H)-dione
• 3-cyclohexyl-1,5,6,7-tetrahydro-cyclopentapyrimidine-2,4-dione
• 3-cyclohexyl-5,6-trimethyleneuracil
• 3-cyclohexyl-6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione
• 3-Cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4-(3H,5H)-d
• 3-cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4(3H,5H)-dione
• ADOL
• buracyl
• dupont634
• Elbatan
• Hexilure
• Lenacile
• Vanzar
• VENZAR
• Vizor
• Cyclohexyl-5,6-trimethyleneuracil
• Cyclohexyl-6,7-dihydro-1H-cyclopentapyrimidine-2,4(3H,5H)-dione

• MDL： MFCD00055395
• Inchi： 1S/C13H18N2O2/c16-12-10-7-4-8-11(10)14-13(17)15(12)9-5-2-1-3-6-9/h9H,1-8H2,(H,14,17)
• InChI Key： ZTMKADLOSYKWCA-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC=2NC(N1C1CCCCC1)=O
• BRN： 751331

Computed Properties

• Exact Mass: 234.13700
• Monoisotopic Mass: 234.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4

Experimental Properties

• Color/Form: Colorless crystal
• Density: d20 1.32 kg/l
• Melting Point: 316-326 ºC
• Boiling Point: 376.62°C (rough estimate)
• Flash Point: 202.4°C
• Refractive Index: 1.6450 (estimate)
• PSA: 54.86000
• LogP: 1.53050
• Merck: 13,5455
• Solubility: 25In water at ℃solubilityby6mg/L,In most organic solventssolubilityLess than1%The,Soluble in pyridine,

lenacil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：GY5875000
• Hazardous Material Identification：
• Toxicity：LD50 (80% wettable powder) orally in rats: >11,000 mg/kg; LC50 96 hr in bluegill sunfish; rainbow trout: 100-1000; 135 mg/l; LC50 8 day in bobwhite quail, Peking duck (mg/kg): 2300, >5620. (DuPont technical data sheet)
• Storage Condition：Store at room temperature
• Safety Term：S60;S61
• Risk Phrases：R50/53